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Compound of Interest

Compound Name: Akaol

Cat. No.: B1251558

Akaol is a sesquiterpene quinol isolated from marine sponges of the genus Aka.[1][2] As a
member of the meroterpenoid class of natural products, it has garnered interest in the scientific
community for its potential biological activities.[3] However, a thorough review of available
scientific literature reveals that Akaol is currently a compound of preclinical research interest,
and there are no established clinical dosage and administration guidelines for its use in
humans.

Currently, information on Akaol is limited to its isolation, chemical synthesis, and initial in vitro
bioactivity screenings.[4][5] There is no publicly available data from clinical trials, nor are there
detailed pharmacokinetic profiles or established therapeutic protocols for any indication.

Preclinical Findings

Research on Akaol has primarily focused on its chemical properties and cytotoxic effects in
laboratory settings. Studies have described the total synthesis of Akaol A, which is crucial for
producing sufficient quantities for further investigation.[3][4][5][6]

Some studies have explored the cytotoxic potential of Akaol and related compounds against
various cancer cell lines, suggesting a potential for anti-tumor activity.[3][6] However, these are
preliminary findings and do not provide a basis for determining safe and effective dosages in
humans. The mechanism of action is also not well-defined, though some related terpenyl-
guinones/hydroquinones are known to be involved in redox cycling and the generation of
reactive oxygen species.[6]
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Future Directions

Further research is necessary to understand the full pharmacological profile of Akaol. This
would involve comprehensive preclinical studies to determine its efficacy, toxicity,
pharmacokinetics, and mechanism of action in animal models. Should these studies yield
promising results, investigational new drug (IND) enabling studies would be required before
any clinical trials in humans could be initiated to establish dosage and administration
guidelines.

In summary, while Akaol is a fascinating marine natural product with potential cytotoxic
properties, it remains in the early stages of scientific investigation. There is no clinical
information available to provide the detailed application notes and protocols regarding dosage
and administration as requested. Researchers, scientists, and drug development professionals
interested in this compound should focus on its synthetic chemistry and preclinical evaluation
to build the foundational data required for any potential future clinical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological Activity and Structural Diversity of Steroids Containing Aromatic Rings,
Phosphate Groups, or Halogen Atoms - PMC [pmc.ncbi.nim.nih.gov]

2. DSpace [researchcommons.waikato.ac.nz]

3. Bioactive Prenyl- and Terpenyl-Quinones/Hydroquinones of Marine Origin - PMC
[pmc.ncbi.nlm.nih.gov]

4. ideals.illinois.edu [ideals.illinois.edu]

5. pubs.acs.org [pubs.acs.org]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Akaol: A Marine-Derived Sesquiterpenoid with
Preclinical Cytotoxic Activity]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1251558?utm_src=pdf-body
https://www.benchchem.com/product/b1251558?utm_src=pdf-body
https://www.benchchem.com/product/b1251558?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10384810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10384810/
https://researchcommons.waikato.ac.nz/bitstreams/ec136501-bff2-42be-af75-c5b42d287533/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC6165040/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6165040/
https://www.ideals.illinois.edu/items/118616/bitstreams/389305/data.pdf
https://pubs.acs.org/toc/orlef7/18/8
https://www.mdpi.com/1660-3397/16/9/292
https://www.benchchem.com/product/b1251558#akaol-dosage-and-administration-guidelines
https://www.benchchem.com/product/b1251558#akaol-dosage-and-administration-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1251558#akaol-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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